
Acefurtiamine: An Obscure Vitamin B1 Analog
with Analgesic Potential

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acefurtiamine

Cat. No.: B154517 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the discovery and history of Acefurtiamine. Despite a

comprehensive search of publicly available scientific literature and databases, detailed

information regarding this compound is exceptionally scarce. This document summarizes the

limited available data and highlights the significant gaps in current knowledge.

Introduction
Acefurtiamine is identified as a vitamin B1 analog.[1] It is suggested to possess analgesic

properties at sufficient doses and may exert its effects through a mechanism involving

GABAergic activity, similar to the thiamine derivative, clomethiazole.[1] However, primary

research articles, clinical trial data, and detailed pharmacological studies to substantiate these

claims are not readily available in the public domain.

Chemical and Physical Data
The fundamental chemical and physical properties of Acefurtiamine have been compiled from

available chemical databases. This information is presented in Table 1.
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Property Value Reference

IUPAC Name

(3E)-4-{--INVALID-LINK--

amino}-3-[(furan-2-

ylcarbonyl)sulfanyl]pent-3-en-

1-yl (acetyloxy)acetate

[1]

CAS Number 10072-48-7 [1][2][3][4][5]

Chemical Formula C21H24N4O7S [1][2][6]

Molar Mass 476.50 g·mol−1 [1][3]

UNII 6APJ3D1308 [1][6]

Discovery and History
The history of the discovery of Acefurtiamine, including the individuals and institutions

involved in its synthesis and initial investigation, is not detailed in the currently accessible

public records. References to the compound appear in comprehensive drug dictionaries such

as "The Extra Pharmacopoeia" and "The Dictionary of Drugs," suggesting its recognition in

compendia, but the original research behind its inclusion is not cited in available online

sources.[1] The lack of a discernible development timeline or published research indicates that

Acefurtiamine may be an older compound that did not proceed through extensive clinical

development or has been primarily documented in sources not indexed in common scientific

search engines.

Experimental Protocols and Data
A critical deficiency in the available information is the absence of any published experimental

protocols related to Acefurtiamine. No studies detailing its synthesis, in vitro assays, in vivo

animal models, or human clinical trials were identified. Consequently, no quantitative data on its

pharmacokinetic profile (bioavailability, half-life, metabolism) or pharmacodynamic effects

(efficacy, dose-response relationships) can be provided.

Signaling Pathways and Mechanism of Action
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Acefurtiamine is described as having GABAergic activity, similar to clomethiazole.[1] This

suggests a potential mechanism of action involving the enhancement of neurotransmission at

GABA receptors, which are the primary inhibitory neurotransmitter receptors in the central

nervous system. However, without specific studies on Acefurtiamine, any depiction of its

interaction with signaling pathways would be purely speculative and based on the known

mechanisms of other GABAergic agents.

Generalized Drug Discovery and Development
Workflow
Due to the absence of specific information on the discovery and development of

Acefurtiamine, a generalized workflow for drug discovery and development is presented

below. This diagram illustrates the typical stages a compound would progress through from

initial discovery to potential clinical use. It is important to note that this is a hypothetical

representation and does not reflect the actual, unknown history of Acefurtiamine.
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Generalized Drug Discovery and Development Workflow
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Preclinical Development
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A generalized workflow of the drug discovery and development process.
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Conclusion
Acefurtiamine remains an enigmatic compound within the landscape of pharmaceutical

research. While its basic chemical identity is established and a potential therapeutic area has

been suggested, the lack of accessible, in-depth scientific data prevents a thorough

understanding of its discovery, history, and pharmacological profile. For researchers, scientists,

and drug development professionals, Acefurtiamine represents a case study in the challenges

of retrieving comprehensive information on less-documented chemical entities. Further

investigation would require access to historical, non-digitized archives or proprietary industry

databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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